Cas no 3815-30-3 (4-(4-Methoxyphenyl)-3-buten-2-one)

• Product Name: 4-(4-Methoxyphenyl)-3-buten-2-one
• CAS No: 3815-30-3
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 305533
• PubChem ID: 736889
• Update Time: 2025-11-02

4-(4-Methoxyphenyl)-3-buten-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one,4-(4-methoxyphenyl)-, (3E)-
• (2E)-4-(4-Methoxyphenyl)-3-buten-2-one
• (3E)-4-(4-Methoxyphenyl)-3-buten-2-one
• (E)-4-(4-Methoxyphenyl)but-3-en-2-one
• (E)-4-(p-Methoxyphenyl)-3-buten-2-one
• 3-Buten-2-one, 4-(p-methoxyphenyl)-, trans- (8CI)
• 3-Buten-2-one,4-(4-methoxyphenyl)-, (E)-
• 4-(4-Methoxyphenyl)-(3E)-buten-2-one
• trans-(4-Methoxybenzylidene)acetone
• NSC 7946
• BRN 1525535
• AKOS001326097
• trans-4-(4-Methoxyphenyl)-3-buten-2-one
• 3815-30-3
• 4'-Methoxybenzylideneacetone
• Methyl p-methoxystyryl ketone
• AI3-00222
• 4-Methoxybenzal acetone
• CHEMBL72155
• 3-Buten-2-one, 4-(p-methoxyphenyl)-, trans-
• 4-(4-methoxyphenyl)but-3-en-2-one
• 4-(p-Methoxyphenyl)-3-butene-2-one
• 943-88-4
• 2-08-00-00155 (Beilstein Handbook Reference)
• AF-962/00512033
• EN300-1827070
• 4(p-Methoxyphenyl)-3-buten-2-on
• Q27266778
• NSC 31752
• (E)-4-(4-methoxyphenyl)-but-3-en-2-one
• NSC-7946
• Methyl-p-methoxycinnamylketone
• 1-(4-Methoxyphenyl)-but-1-en-3-one
• 4-Methoxybenzalacetone
• p-Anisilidenacetone
• 3-Buten-2-one, 4-(4-methoxyphenyl)-
• 4-Methoxystyryl methyl ketone
• SCHEMBL872009
• Anisalacetone
• Anisylidene acetone
• NSC-31752
• MFCD00017251
• p-Methoxybenzylideneacetone
• 1-(p-Methoxyphenyl)-1-buten-3-one
• 3-Buten-2-one, 4-(p-methoxyphenyl)-
• 4-(p-Methoxyphenyl)-3-buten-2-one
• UNII-79U9LYF10I
• (3E)-4-(4-methoxyphenyl)but-3-en-2-one
• Methyl-p-methoxy cinnamyl ketone
• 12H-919
• A916720
• NSC31752
• J-501972
• Z2582847777
• DTXSID9061338
• trans-4-Methoxybenzalacetone
• CS-0161881
• 4-(4-Methoxyphenyl)-3-buten-2-one
• DTXSID301282472
• METHOXYPHENYL)-3-BUTEN-2-ONE, 4-(P-
• 79U9LYF10I
• 4-Methoxybenzylideneacetone
• 4-(4-Methoxyphenyl)-3-buten-2-one 100 microg/mL in Acetonitrile
• p-Methoxystyryl methyl ketone
• 3-Buten-2-one, 4-(4-methoxyphenyl)-, (E)-
• p-Anisalacetone
• NSC7946
• p-Methoxybenzalacetone
• EINECS 213-404-9
• A11033
• 1-(p-Methoxyphenyl)-1-buten-3-one; 4-(p-Methoxyphenyl)-3-buten-2-one;
• STK709240

• MDL： MFCD00017251
• Inchi： 1S/C11H12O2/c1-9(12)3-4-10-5-7-11(13-2)8-6-10/h3-8H,1-2H3/b4-3+
• InChI Key： WRRZKDVBPZBNJN-ONEGZZNKSA-N
• SMILES： O(C)C1C=CC(/C=C/C(C)=O)=CC=1

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Melting Point: 72-74 °C

4-(4-Methoxyphenyl)-3-buten-2-one Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(4-Methoxyphenyl)-3-buten-2-one

Comprehensive Guide to 4-(4-Methoxyphenyl)-3-buten-2-one (CAS No. 3815-30-3): Properties, Applications, and Market Insights

4-(4-Methoxyphenyl)-3-buten-2-one (CAS No. 3815-30-3), also known as p-methoxybenzylideneacetone, is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This α,β-unsaturated ketone is characterized by its distinct molecular structure, featuring a methoxyphenyl group attached to a butenone backbone. Its unique properties make it a valuable intermediate in synthetic chemistry, particularly in the production of fragrances, flavors, and bioactive molecules.

The growing interest in 4-(4-Methoxyphenyl)-3-buten-2-one is driven by its role in the development of sustainable chemicals and green synthesis methods. Researchers are increasingly focusing on eco-friendly approaches to produce this compound, aligning with global trends toward environmentally friendly manufacturing. Its applications extend to the cosmetics industry, where it is used as a precursor for UV filters and fragrance ingredients, meeting the demand for natural-derived and safe additives.

From a chemical perspective, 4-(4-Methoxyphenyl)-3-buten-2-one exhibits notable reactivity due to its conjugated double bond system. This feature allows it to participate in various Michael addition reactions, Diels-Alder cycloadditions, and nucleophilic substitutions, making it a key building block in organic synthesis. Recent studies have explored its potential in pharmaceutical intermediates, particularly in the design of anti-inflammatory and antioxidant agents, addressing the rising demand for novel therapeutic compounds.

The market for 4-(4-Methoxyphenyl)-3-buten-2-one is expanding, with significant growth in the flavor and fragrance sector. Consumers are increasingly seeking natural and synthetic aroma chemicals that enhance product appeal without compromising safety. This compound’s sweet, floral odor profile makes it suitable for use in perfumery and food flavoring, contributing to its commercial viability. Additionally, advancements in catalytic processes have improved its production efficiency, reducing costs and environmental impact.

In the context of research and development, 4-(4-Methoxyphenyl)-3-buten-2-one has garnered attention for its potential in material science. Its incorporation into polymeric matrices and functional coatings has been investigated for applications in smart materials and advanced composites. This aligns with the broader industry shift toward high-performance materials that offer durability and multifunctionality.

Quality control and analytical testing are critical for ensuring the purity and consistency of 4-(4-Methoxyphenyl)-3-buten-2-one. Techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to verify its chemical identity and assess impurities. These measures are essential for meeting regulatory standards in industries like pharmaceuticals and cosmetics, where product safety is paramount.

Looking ahead, the demand for 4-(4-Methoxyphenyl)-3-buten-2-one is expected to rise, driven by innovations in green chemistry and sustainable production. As industries prioritize eco-conscious solutions, this compound’s role as a versatile intermediate will likely expand, opening new opportunities in biotechnology and renewable energy applications. Its compatibility with biocatalytic methods further enhances its appeal in modern chemical manufacturing.

For researchers and industry professionals, understanding the properties and applications of 4-(4-Methoxyphenyl)-3-buten-2-one is essential for leveraging its full potential. Whether used in fragrance formulation, drug discovery, or material engineering, this compound exemplifies the intersection of scientific innovation and industrial utility. Stay updated with the latest advancements to capitalize on its growing significance in the chemical landscape.